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Compound of Interest

Compound Name: 2-Benzyl-5-chloropyridine

Cat. No.: B15330324

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the chemical properties of 2-benzyl-5-chloropyridine.
However, a comprehensive search of available scientific literature and chemical databases
reveals a significant lack of specific information, including a registered CAS number, for this
particular compound. The majority of published data pertains to its structural isomer, 5-benzyl-
2-chloropyridine.

This document summarizes the available data for 5-benzyl-2-chloropyridine, which may serve
as a reference point for researchers interested in the benzyl-chloropyridine scaffold. It is crucial
to note that while structurally related, the physicochemical and biological properties of these
isomers may differ significantly.

Physicochemical Properties of 5-Benzyl-2-
chloropyridine

The following table summarizes the key quantitative data for the isomer 5-benzyl-2-
chloropyridine.
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Property Value Reference
CAS Number 149879-32-3 [1]
Molecular Weight 203.67 g/mol

Molecular Formula C12H10CIN

Experimental Data and Biological Activity

Currently, there is no specific experimental data, such as detailed synthesis protocols, signaling
pathway interactions, or defined biological activities, available in the public domain for 2-
benzyl-5-chloropyridine. Research efforts appear to have been focused on other isomers of
benzyl-chloropyridine.

For informational purposes, a synthetic method for a related compound, 2-pyridyl benzyl
cyanide, involves the reaction of benzyl cyanide and 2-chloropyridine. This may offer a
potential, though unverified, starting point for the conceptual synthesis of benzyl-
chloropyridines.

Logical Relationship Diagram

The following diagram illustrates the isomeric relationship between the requested compound
and the documented isomer.

2-Benzyl-5-chloropyridine Structural Isomer 5-Benzyl-2-chloropyridine

Click to download full resolution via product page

Caption: Isomeric relationship between target and documented compound.

In conclusion, while a demand for information on 2-benzyl-5-chloropyridine exists, the
scientific community has yet to publish detailed findings on this specific molecule. Researchers
are advised to proceed with caution and may consider the data available for its isomer, 5-
benzyl-2-chloropyridine, as a preliminary reference, keeping in mind the potential for significant
chemical and biological differences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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